Cas no 480424-62-2 ((3,5-Diformylphenyl)boronic acid)

(3,5-Diformylphenyl)boronic acid Properties

Names and Identifiers

• (3,5-Diformylphenyl)boronic acid
• 3,5-DIFORMYLPHENYLBORONIC ACID
• DTXSID90400454
• YSWG126
• 480424-62-2
• SCHEMBL1619086
• RIFBPKDFVPXQQH-UHFFFAOYSA-N
• 3,5-Diformylphenylboronic acid (contains varying amounts of Anhydride)
• C8H7BO4
• (3,5-diformylphenyl)boronicAcid
• CS-0110193
• AB15794
• AKOS022173255
• 3 5-DIFORMYLPHENYLBORONIC ACID
• MFCD03701570
• 3,5-Diformylphenylboronic acid
• DB-372225
• (3,5-diformylphenyl)boronic Acid
• BS-53036
• E78164
• SY300561
• +Expand

• MDL： MFCD03701570
• InChIKey： RIFBPKDFVPXQQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7BO4/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-5,12-13H
• SMILES： C1=C(C=C(C=C1C=O)B(O)O)C=O

Computed Properties

• Exact Mass: 178.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.044
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: -1.00860
• PSA: 74.60000
• Refractive Index: 1.559
• Boiling Point: 432.4±55.0 °C at 760 mmHg
• Melting Point: 255-259 °C (Dec.) (lit.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 215.3±31.5 °C
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3